Cas no 1261587-44-3 (3-Chloro-2-(3-(trifluoromethoxy)phenyl)pyridine-6-acetonitrile)

• Product Name: 3-Chloro-2-(3-(trifluoromethoxy)phenyl)pyridine-6-acetonitrile
• CAS No: 1261587-44-3
• MF: C₁₄H₈ClF₃N₂O
• MW: 312.674332618713
• CID: 4913221
• Update Time: 2025-10-18

3-Chloro-2-(3-(trifluoromethoxy)phenyl)pyridine-6-acetonitrile Chemical and Physical Properties

Names and Identifiers

• 3-Chloro-2-(3-(trifluoromethoxy)phenyl)pyridine-6-acetonitrile

• Inchi： 1S/C14H8ClF3N2O/c15-12-5-4-10(6-7-19)20-13(12)9-2-1-3-11(8-9)21-14(16,17)18/h1-5,8H,6H2
• InChI Key： GECPRTHPOKWGSZ-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(CC#N)N=C1C1C=CC=C(C=1)OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 395
• XLogP3: 4
• Topological Polar Surface Area: 45.9

Additional information on 3-Chloro-2-(3-(trifluoromethoxy)phenyl)pyridine-6-acetonitrile

Research Briefing on 3-Chloro-2-(3-(trifluoromethoxy)phenyl)pyridine-6-acetonitrile (CAS: 1261587-44-3)

3-Chloro-2-(3-(trifluoromethoxy)phenyl)pyridine-6-acetonitrile (CAS: 1261587-44-3) is a specialized chemical compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique trifluoromethoxy and pyridine-acetonitrile functional groups, has been explored for its potential applications in drug discovery and development, particularly in targeting specific biological pathways.

Recent studies have focused on the synthesis and pharmacological evaluation of this compound. Researchers have employed advanced synthetic methodologies, including palladium-catalyzed cross-coupling reactions, to achieve high yields and purity. The compound's structural features suggest its utility as a key intermediate in the development of novel therapeutic agents, particularly in the areas of central nervous system (CNS) disorders and inflammatory diseases.

In vitro and in vivo studies have demonstrated that 3-Chloro-2-(3-(trifluoromethoxy)phenyl)pyridine-6-acetonitrile exhibits promising biological activity. For instance, it has shown inhibitory effects on specific enzyme targets involved in neurodegenerative pathways. These findings are supported by molecular docking studies, which highlight the compound's ability to bind selectively to active sites, thereby modulating enzymatic activity.

Further investigations into the pharmacokinetic properties of this compound have revealed favorable absorption and distribution profiles, making it a viable candidate for further preclinical development. However, challenges remain in optimizing its metabolic stability and minimizing potential off-target effects. Ongoing research aims to address these limitations through structural modifications and formulation strategies.

The broader implications of this research extend to the development of next-generation pharmaceuticals. The compound's versatility as a building block for more complex molecules underscores its value in medicinal chemistry. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of these findings into clinical applications.

In conclusion, 3-Chloro-2-(3-(trifluoromethoxy)phenyl)pyridine-6-acetonitrile represents a promising avenue for drug discovery. Its unique chemical properties and biological activity warrant continued investigation, with the potential to yield innovative therapies for unmet medical needs. Future research should focus on elucidating its mechanism of action and exploring its therapeutic potential in diverse disease models.